Cas no 2191871-60-8 (N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide)

N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide is a synthetic organic compound featuring a 1,2,4-oxadiazole core fused with a cyclopentyl group and an acrylamide moiety. This structure confers potential reactivity and binding properties, making it valuable in medicinal chemistry and drug discovery research. The 1,2,4-oxadiazole ring enhances metabolic stability, while the acrylamide group offers versatility for further functionalization via Michael addition or polymerization. The cyclopentyl spacer contributes to conformational rigidity, potentially improving target selectivity. This compound is suitable for applications in small-molecule inhibitor development, particularly in probing enzyme active sites or protein-protein interactions. Its well-defined synthetic route allows for scalable production with high purity.
N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide structure
2191871-60-8 structure
Product Name:N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide
CAS No:2191871-60-8
MF:C12H17N3O2
MW:235.282282590866
CID:5413972
PubChem ID:136538516
Update Time:2025-06-11

N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • AKOS033679131
    • 2191871-60-8
    • N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]prop-2-enamide
    • Z3488504609
    • EN300-6636798
    • N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide
    • Inchi: 1S/C12H17N3O2/c1-3-9(16)14-12(7-5-6-8-12)11-13-10(4-2)17-15-11/h3H,1,4-8H2,2H3,(H,14,16)
    • InChI Key: BXDUWAUPSHABDK-UHFFFAOYSA-N
    • SMILES: C(NC1(C2N=C(CC)ON=2)CCCC1)(=O)C=C

Computed Properties

  • Exact Mass: 235.132076794g/mol
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.41±0.20(Predicted)

N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6636798-0.05g
N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]prop-2-enamide
2191871-60-8 90%
0.05g
$246.0 2023-07-09
1PlusChem
1P02AG9X-50mg
N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]prop-2-enamide
2191871-60-8 90%
50mg
$356.00 2023-12-18

Additional information on N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide

N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide (CAS No. 2191871-60-8): An Overview of Its Structure, Properties, and Applications

N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide (CAS No. 2191871-60-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide is characterized by a cyclopentyl ring substituted with a 5-ethyl-1,2,4-oxadiazol-3-yl group and a propenamide moiety. The cyclopentyl ring provides rigidity and conformational stability to the molecule, while the oxadiazole moiety contributes to its bioactivity through various mechanisms such as hydrogen bonding and π-stacking interactions with biological targets.

Recent studies have highlighted the potential of N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index and reduced side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic profile of N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide has also been investigated in detail. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties make it an attractive candidate for further development as an oral therapeutic agent.

Safety and toxicity assessments are crucial for the development of any new pharmaceutical compound. Preclinical toxicity studies have indicated that N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The synthesis of N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide has been optimized using modern synthetic methodologies to ensure high yields and purity. The synthetic route involves several key steps including the formation of the oxadiazole ring through a cyclization reaction and the subsequent coupling with the cyclopentyl amine derivative. These advancements in synthetic chemistry have facilitated large-scale production for preclinical and clinical studies.

In conclusion, N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-2-propenamide (CAS No. 2191871-60-8) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.